Cas no 1698162-03-6 (3-(Hydroxymethyl)piperidine-3-carboxylic acid)

3-(Hydroxymethyl)piperidine-3-carboxylic acid is a versatile heterocyclic compound featuring both hydroxymethyl and carboxylic acid functional groups on a piperidine scaffold. This structure imparts unique reactivity, making it valuable as a chiral building block in pharmaceutical synthesis and medicinal chemistry. The presence of multiple functional groups allows for selective modifications, enabling applications in peptide mimetics, enzyme inhibitors, and ligand design. Its rigid piperidine core contributes to conformational stability, while the polar substituents enhance solubility in aqueous and organic media. The compound is particularly useful in the development of bioactive molecules, offering a balance of steric and electronic properties for targeted molecular interactions.
3-(Hydroxymethyl)piperidine-3-carboxylic acid structure
1698162-03-6 structure
Product Name:3-(Hydroxymethyl)piperidine-3-carboxylic acid
CAS No:1698162-03-6
MF:C7H13NO3
MW:159.183022260666
CID:5702043
PubChem ID:130490549
Update Time:2025-05-19

3-(Hydroxymethyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Hydroxymethyl)piperidine-3-carboxylic acid
    • EN300-1627761
    • 3-(Hydroxymethyl)piperidine-3-carboxylicacid
    • 1698162-03-6
    • 3-Piperidinecarboxylic acid, 3-(hydroxymethyl)-
    • Inchi: 1S/C7H13NO3/c9-5-7(6(10)11)2-1-3-8-4-7/h8-9H,1-5H2,(H,10,11)
    • InChI Key: ZJASFGBJDISXLN-UHFFFAOYSA-N
    • SMILES: N1CCCC(CO)(C(O)=O)C1

Computed Properties

  • Exact Mass: 159.08954328g/mol
  • Monoisotopic Mass: 159.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.3
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • Density: 1.208±0.06 g/cm3(Predicted)
  • Boiling Point: 337.1±27.0 °C(Predicted)
  • pka: 3.45±0.20(Predicted)

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Additional information on 3-(Hydroxymethyl)piperidine-3-carboxylic acid

3-(Hydroxymethyl)piperidine-3-carboxylic acid

The compound 3-(Hydroxymethyl)piperidine-3-carboxylic acid (CAS No. 1698162-03-6) is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of piperidine derivatives, which are widely studied due to their versatile properties and biological activities. The molecule consists of a six-membered piperidine ring with a hydroxymethyl group (-CH₂OH) and a carboxylic acid group (-COOH) attached at the third position, making it a valuable compound for both academic and industrial research.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of bioactive molecules with therapeutic potential. The presence of the hydroxymethyl group introduces hydrophilic properties, while the carboxylic acid group adds acidity and the ability to form salts, which are essential for drug delivery systems. These features make 3-(Hydroxymethyl)piperidine-3-carboxylic acid a promising candidate for use in pharmaceuticals, nutraceuticals, and cosmeceuticals.

One of the most significant advancements in the study of this compound involves its role in neuroprotective agents. Researchers have found that derivatives of piperidine can modulate neurotransmitter systems, potentially offering new treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The hydroxymethyl group in this compound enhances its ability to cross the blood-brain barrier, making it an attractive target for further investigation in central nervous system disorders.

In addition to its therapeutic applications, 3-(Hydroxymethyl)piperidine-3-carboxylic acid has shown potential in the field of biocatalysis. Its structure allows for interactions with enzymes, making it a candidate for enzyme inhibitors or co-factors in biotechnological processes. Recent breakthroughs in enzymatic engineering have underscored the importance of such compounds in improving industrial processes, particularly in the production of fine chemicals and bioactive molecules.

The synthesis of 3-(Hydroxymethyl)piperidine-3-carboxylic acid has also been optimized through green chemistry approaches. Traditional methods often involved multiple steps and hazardous reagents, but recent advancements have introduced more sustainable pathways using catalytic hydrogenation and biocatalysts. These methods not only reduce environmental impact but also enhance the scalability of production, making this compound more accessible for large-scale applications.

Another area where this compound has garnered attention is its role as a building block in organic synthesis. Its unique structure serves as a versatile platform for constructing complex molecules with diverse functionalities. For instance, researchers have utilized it to synthesize heterocyclic compounds with anti-inflammatory and anticancer properties, demonstrating its value in medicinal chemistry.

Furthermore, the study of 3-(Hydroxymethyl)piperidine-3-carboxylic acid has been complemented by advanced computational techniques such as molecular docking and quantum mechanics simulations. These tools have provided insights into its binding affinities with various biological targets, aiding in the design of more potent derivatives. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development process.

In conclusion, 3-(Hydroxymethyl)piperidine-3-carboxylic acid (CAS No. 1698162-03-6) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application strategies, positions it as a key molecule for future research and development efforts.

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